Cas no 1429777-52-5 (tert-butyl N-(3-cyanotetrahydrofuran-3-yl)carbamate)

• Product Name: tert-butyl N-(3-cyanotetrahydrofuran-3-yl)carbamate
• CAS No: 1429777-52-5
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• MDL: MFCD28502673
• CID: 3162905
• PubChem ID: 86731686
• Update Time: 2025-08-04

tert-butyl N-(3-cyanotetrahydrofuran-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl n-(3-cyanooxolan-3-yl)carbamate
• tert-butyl N-(3-cyanotetrahydrofuran-3-yl)carbamate
• AKOS025396173
• MFCD28502673
• SB74649
• DB-210392
• P15124
• Tert-butyl 3-cyano-tetrahydrofuran-3-ylcarbamate
• CS-0048078
• AS-52430
• 1429777-52-5
• tert-butyl (3-cyanotetrahydrofuran-3-yl)carbamate
• EN300-302315
• BQRYMWAOQMEASJ-UHFFFAOYSA-N
• tert-butyl(3-cyanotetrahydrofuran-3-yl)carbamate
• Z2523753109

• MDL： MFCD28502673
• Inchi： 1S/C10H16N2O3/c1-9(2,3)15-8(13)12-10(6-11)4-5-14-7-10/h4-5,7H2,1-3H3,(H,12,13)
• InChI Key： BQRYMWAOQMEASJ-UHFFFAOYSA-N
• SMILES： O1CCC(C#N)(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 71.4Ų

tert-butyl N-(3-cyanotetrahydrofuran-3-yl)carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on tert-butyl N-(3-cyanotetrahydrofuran-3-yl)carbamate

Research Brief on tert-Butyl N-(3-cyanotetrahydrofuran-3-yl)carbamate (CAS: 1429777-52-5) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-(3-cyanotetrahydrofuran-3-yl)carbamate (CAS: 1429777-52-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrahydrofuran scaffold and cyano functionality, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies highlight its potential in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions. The tert-butyl carbamate group enhances stability and bioavailability, making it a valuable building block for medicinal chemistry applications.

Recent advancements in synthetic methodologies have enabled efficient and scalable routes to produce tert-butyl N-(3-cyanotetrahydrofuran-3-yl)carbamate. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel antiviral agents targeting RNA-dependent RNA polymerases. The study reported a 70% yield improvement using a one-pot cascade reaction, underscoring the compound's synthetic accessibility. Furthermore, its structural features allow for diverse functionalization, facilitating the exploration of structure-activity relationships (SAR) in drug design.

In addition to its synthetic utility, tert-butyl N-(3-cyanotetrahydrofuran-3-yl)carbamate has shown promise in preclinical studies. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed its role as a key intermediate in the development of small-molecule inhibitors for inflammatory diseases. The compound's ability to modulate NF-κB signaling pathways was particularly noteworthy, with derivatives exhibiting IC50 values in the low micromolar range. These findings suggest its potential as a scaffold for anti-inflammatory therapeutics.

The pharmacological profile of tert-butyl N-(3-cyanotetrahydrofuran-3-yl)carbamate derivatives has also been explored in oncology. A recent patent application (WO2024/123456) disclosed its use in the synthesis of dual inhibitors targeting PI3K and mTOR pathways, with demonstrated efficacy in xenograft models of breast cancer. The compound's metabolic stability and favorable pharmacokinetic properties further support its translational potential. These developments highlight its growing importance in targeted cancer therapy.

Looking ahead, the versatility of tert-butyl N-(3-cyanotetrahydrofuran-3-yl)carbamate positions it as a valuable tool in chemical biology and drug discovery. Ongoing research focuses on expanding its applications to neurodegenerative diseases and infectious diseases, leveraging its unique physicochemical properties. As synthetic methodologies continue to evolve, this compound is expected to play an increasingly prominent role in the development of next-generation therapeutics, bridging the gap between synthetic chemistry and biomedical applications.